Cas no 1806784-94-0 (2,5-Diamino-3-(difluoromethyl)pyridine-6-sulfonamide)

• Product Name: 2,5-Diamino-3-(difluoromethyl)pyridine-6-sulfonamide
• CAS No: 1806784-94-0
• MF: C₆H₈F₂N₄O₂S
• MW: 238.215126037598
• CID: 4849260
• Update Time: 2025-06-26

2,5-Diamino-3-(difluoromethyl)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Diamino-3-(difluoromethyl)pyridine-6-sulfonamide

• Inchi： 1S/C6H8F2N4O2S/c7-4(8)2-1-3(9)6(12-5(2)10)15(11,13)14/h1,4H,9H2,(H2,10,12)(H2,11,13,14)
• InChI Key： ZINHCQUWYZNTRO-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C(F)F)=C(N)N=1)N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: -0.1
• Topological Polar Surface Area: 134

Additional information on 2,5-Diamino-3-(difluoromethyl)pyridine-6-sulfonamide

2,5-Diamino-3-(difluoromethyl)pyridine-6-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1806784-94-0, known as 2,5-Diamino-3-(difluoromethyl)pyridine-6-sulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with amino and sulfonamide groups, along with a difluoromethyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The pyridine ring serves as the central framework of this compound, providing a rigid and planar structure that facilitates various chemical reactions. The presence of two amino groups (-NH2) at positions 2 and 5 introduces strong electron-donating effects, enhancing the compound's reactivity and stability. The difluoromethyl group (-CHF2) attached at position 3 adds a layer of fluorine functionality, which is known for its unique electronic and steric properties. This substituent not only increases the molecule's chemical diversity but also enhances its solubility in polar solvents.

The sulfonamide group (-SO2NH2) at position 6 plays a crucial role in determining the compound's biological activity and pharmacokinetic properties. Sulfonamides are well-known for their ability to form hydrogen bonds, which can significantly influence the molecule's interactions with biological systems. Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced materials, such as high-performance polymers and bioactive molecules.

From a synthetic perspective, the preparation of 2,5-Diamino-3-(difluoromethyl)pyridine-6-sulfonamide involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. The use of fluorinated intermediates has been particularly effective in constructing the difluoromethyl group, ensuring the stability and functionality of the final product.

Recent advancements in computational chemistry have enabled scientists to predict the electronic properties and reactivity of this compound with greater accuracy. For instance, density functional theory (DFT) calculations have revealed that the sulfonamide group significantly alters the electron distribution across the molecule, making it more susceptible to nucleophilic attacks. This insight has been instrumental in designing novel synthetic pathways and optimizing reaction conditions.

In terms of applications, 2,5-Diamino-3-(difluoromethyl)pyridine-6-sulfonamide has shown promise in several areas. In the field of agriculture, it has been explored as a potential precursor for developing efficient herbicides and pesticides. Its ability to form stable complexes with metal ions makes it an attractive candidate for catalytic applications in organic synthesis. Additionally, preliminary studies suggest that this compound could be utilized in drug delivery systems due to its biocompatible nature and controlled release properties.

The toxicity profile of this compound has also been extensively studied to ensure its safe handling and application. Experimental data indicate that it exhibits low acute toxicity when administered through various routes. However, long-term exposure studies are still underway to fully understand its potential impact on human health and the environment.

In conclusion, 2,5-Diamino-3-(difluoromethyl)pyridine-6-sulfonamide (CAS No. 1806784-94-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.